(2S,4R)-N-[(2S)-2-[[2-[2-[2-[2-[2-(6-chlorohexoxy)ethoxy]ethoxy]ethoxy]ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-1-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide

• Molecular Formula: C38H59ClN4O9S
• Molecular Weight: 783.4 g/mol
• IUPAC Name: (2S,4R)-N-[(2S)-2-[[2-[2-[2-[2-[2-(6-chlorohexoxy)ethoxy]ethoxy]ethoxy]ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-1-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C38H59ClN4O9S/c1-28-34(53-27-40-28)30-11-9-29(10-12-30)24-43-25-31(44)23-32(43)36(46)42-37(47)35(38(2,3)4)41-33(45)26-52-22-21-51-20-19-50-18-17-49-16-15-48-14-8-6-5-7-13-39/h9-12,27,31-32,35,44H,5-8,13-26H2,1-4H3,(H,41,45)(H,42,46,47)/t31-,32+,35-/m1/s1
• InChI Key: XWSLAICADDJNNG-MEEYNGGZSA-N
• Isomeric SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CN3C[C@@H](C[C@H]3C(=O)NC(=O)[C@H](C(C)(C)C)NC(=O)COCCOCCOCCOCCOCCCCCCCl)O
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CN3CC(CC3C(=O)NC(=O)C(C(C)(C)C)NC(=O)COCCOCCOCCOCCOCCCCCCCl)O

Description

The compound “(2S,4R)-N-[(2S)-2-[[2-[2-[2-[2-[2-(6-chlorohexoxy)ethoxy]ethoxy]ethoxy]ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-1-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide” is a complex organic molecule with potential applications in various scientific fields. This compound features multiple functional groups, including a pyrrolidine ring, a thiazole moiety, and several ether linkages, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound likely involves multiple steps, including the formation of the pyrrolidine ring, the introduction of the thiazole moiety, and the attachment of the chlorohexoxy and ethoxy groups. Typical synthetic routes may include:

Formation of the Pyrrolidine Ring: This step may involve cyclization reactions using appropriate starting materials.

Introduction of the Thiazole Moiety: This can be achieved through condensation reactions with thiazole derivatives.

Attachment of Chlorohexoxy and Ethoxy Groups: These steps may involve nucleophilic substitution reactions using chlorohexanol and ethylene glycol derivatives.

Industrial Production Methods

Industrial production of such complex molecules often involves optimizing reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

The compound can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The carbonyl groups can be reduced to alcohols.

Substitution: The chlorohexoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions may include:

Oxidizing Agents: Such as potassium permanganate or chromium trioxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Nucleophiles: Such as amines or thiols for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield ketones, while reduction of carbonyl groups may yield alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its multiple functional groups make it a versatile intermediate in organic synthesis.

Biology

In biology, the compound may be studied for its potential biological activity. The presence of the thiazole moiety suggests it may have antimicrobial or antifungal properties.

Medicine

In medicine, the compound could be investigated for its potential therapeutic effects

Industry

In industry, the compound may be used in the development of new materials or as a reagent in chemical processes.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological or chemical activity. Generally, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The presence of multiple functional groups allows for diverse interactions with biological molecules.

Comparison with Similar Compounds

Similar Compounds

Similar compounds may include other pyrrolidine derivatives, thiazole-containing molecules, and compounds with multiple ether linkages. Examples include:

Pyrrolidine Derivatives: Such as proline and pyrrolidine-based drugs.

Thiazole-Containing Molecules: Such as thiamine (vitamin B1) and various thiazole-based pharmaceuticals.

Ether-Linked Compounds: Such as polyethylene glycol derivatives.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and structural features. The presence of the chlorohexoxy group, multiple ethoxy linkages, and the combination of pyrrolidine and thiazole moieties make it distinct from other similar compounds.